4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol

• IUPAC Name: 4-(7,8-dimethoxy-1-methyl-3-phenylpyrazolo[3,4-c]isoquinolin-5-yl)phenol
• InChI: InChI=1S/C25H21N3O3/c1-15-23-19-13-21(30-2)22(31-3)14-20(19)24(16-9-11-18(29)12-10-16)26-25(23)28(27-15)17-7-5-4-6-8-17/h4-14,29H,1-3H3
• InChI Key: IAPHBOSWRVYHSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C3=CC(=C(C=C3C(=N2)C4=CC=C(C=C4)O)OC)OC)C5=CC=CC=C5
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol

Description

4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and possible future directions for research.

Mechanism of Action

The mechanism of action of 4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol is not fully understood. However, studies have suggested that it may act as a modulator of various signaling pathways in the body, including the MAPK/ERK pathway and the PI3K/Akt pathway. This compound may also have antioxidant properties and the ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation in the brain, and have antioxidant properties. It may also have the ability to induce apoptosis in cancer cells and modulate various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol in lab experiments is its potential therapeutic applications. This compound may have the ability to inhibit the growth of cancer cells and reduce inflammation in the brain. However, one limitation is that the mechanism of action is not fully understood, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer and neurological disorders. Further studies are needed to fully understand the mechanism of action and to determine the optimal dosage and administration for therapeutic use. Additionally, more research is needed to investigate the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol is a complex process that requires several steps. One method involves the condensation of 7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline with phenol in the presence of a catalyst such as potassium carbonate. The resulting product is then subjected to various purification steps to obtain the final compound.

Scientific Research Applications

4-(7,8-dimethoxy-1-methyl-3-phenyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)phenol has been extensively studied for its potential applications in scientific research. One area of interest is its possible use as a therapeutic agent for various diseases such as cancer and neurological disorders. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and reduce inflammation in the brain.